Cas no 1030846-94-6 (Methyl 8-methylquinoline-7-carboxylate)

• Product Name: Methyl 8-methylquinoline-7-carboxylate
• CAS No: 1030846-94-6
• MF: C₁₂H₁₁NO₂
• MW: 201.221243143082
• MDL: MFCD23099491
• CID: 1035918
• PubChem ID: 59368987
• Update Time: 2025-05-23

Methyl 8-methylquinoline-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 8-methylquinoline-7-carboxylate
• 7-Quinolinecarboxylic acid, 8-Methyl-, Methyl ester
• AK117598
• HYUFGCAJWJEANP-UHFFFAOYSA-N
• 0743AA
• AX8219506
• 7-Quinolinecarboxylicacid,8-methyl-,methylester
• Methyl8-methylquinoline-7-carboxylate
• SB71519
• SCHEMBL3502575
• MFCD23099491
• DTXSID20731667
• CS-W004242
• DS-5036
• AKOS016000271
• C71130
• A896625
• 1030846-94-6
• DA-16129

• MDL： MFCD23099491
• Inchi： 1S/C12H11NO2/c1-8-10(12(14)15-2)6-5-9-4-3-7-13-11(8)9/h3-7H,1-2H3
• InChI Key： HYUFGCAJWJEANP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC2=CC=CN=C2C=1C)=O

Computed Properties

• Exact Mass: 201.078978594g/mol
• Monoisotopic Mass: 201.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 2.4

Experimental Properties

• Boiling Point: 323.1±22.0°C at 760 mmHg

Methyl 8-methylquinoline-7-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on Methyl 8-methylquinoline-7-carboxylate

Comprehensive Guide to Methyl 8-methylquinoline-7-carboxylate (CAS No. 1030846-94-6): Properties, Applications, and Industry Insights

Methyl 8-methylquinoline-7-carboxylate (CAS No. 1030846-94-6) is a specialized organic compound belonging to the quinoline derivative family. With its unique molecular structure, this compound has garnered significant attention in pharmaceutical research, material science, and fine chemical synthesis. The growing demand for quinoline-based intermediates in drug development and agrochemical formulations has positioned Methyl 8-methylquinoline-7-carboxylate as a compound of high interest among researchers and industrial chemists.

The compound's CAS number 1030846-94-6 serves as a critical identifier in regulatory documentation and scientific literature. Recent trends in AI-driven drug discovery and green chemistry have further amplified the relevance of such specialized intermediates. Researchers frequently search for "synthesis of Methyl 8-methylquinoline-7-carboxylate" and "applications of quinoline derivatives," reflecting the compound's importance in modern chemical research.

From a structural perspective, Methyl 8-methylquinoline-7-carboxylate features a quinoline core substituted with a methyl group at the 8-position and a carboxylate ester at the 7-position. This configuration contributes to its enhanced solubility compared to non-esterified quinoline derivatives, making it particularly valuable in formulation development. The compound's molecular weight and logP value are frequently discussed parameters in pharmacokinetic studies, especially for researchers investigating bioavailability enhancement strategies.

In pharmaceutical applications, Methyl 8-methylquinoline-7-carboxylate serves as a key building block for the synthesis of more complex molecules. Its structural features make it suitable for developing compounds with potential biological activity, particularly in areas such as antimicrobial agents and central nervous system therapeutics. The compound's versatility aligns with current industry focus on structure-activity relationship optimization and fragment-based drug design.

The synthesis of Methyl 8-methylquinoline-7-carboxylate typically involves multi-step organic transformations, with researchers constantly exploring catalytic methods and atom-efficient processes to improve yield and purity. Recent advancements in flow chemistry and microwave-assisted synthesis have opened new possibilities for scaling up production while maintaining environmental sustainability standards. These developments respond to the growing demand for green synthetic protocols in fine chemical manufacturing.

Analytical characterization of Methyl 8-methylquinoline-7-carboxylate employs standard techniques including HPLC analysis, mass spectrometry, and NMR spectroscopy. The compound's spectral data and chromatographic behavior are well-documented in scientific literature, facilitating quality control in production and research applications. These analytical parameters are particularly important for researchers investigating impurity profiling and degradation pathways of quinoline derivatives.

From a commercial perspective, Methyl 8-methylquinoline-7-carboxylate is available through specialized chemical suppliers catering to the pharmaceutical intermediates market. The compound's pricing and availability often correlate with demand from contract research organizations and academic research institutions. Current market trends indicate growing interest in custom synthesis services for such specialized intermediates, particularly for projects involving medicinal chemistry optimization.

Storage and handling of Methyl 8-methylquinoline-7-carboxylate require standard laboratory precautions for organic compounds. While not classified as hazardous under normal conditions, proper chemical storage guidelines should be followed to maintain stability. The compound's shelf life and storage conditions are common queries among laboratory personnel, emphasizing the need for clear technical documentation.

Looking forward, research into Methyl 8-methylquinoline-7-carboxylate and related quinoline derivatives continues to evolve. Emerging applications in material science, particularly in the development of organic electronic materials, represent an exciting frontier. The compound's photophysical properties and potential as a ligand precursor in coordination chemistry are additional areas attracting scientific interest. These developments align with broader industry trends toward multifunctional molecular design and sustainable chemical innovation.

For researchers and industry professionals seeking detailed technical information about Methyl 8-methylquinoline-7-carboxylate (CAS No. 1030846-94-6), comprehensive data sheets and spectroscopic references are available through reputable chemical databases. The compound's growing profile in drug discovery pipelines and specialty chemical applications ensures its continued relevance in scientific and industrial contexts.